Cas no 55121-81-8 (Benzenesulfonic acid,dimethyloctadecyl-)

• Product Name: Benzenesulfonic acid,dimethyloctadecyl-
• CAS No: 55121-81-8
• MF: C₂₆H₄₆O₃S
• MW: 438.706647396088
• CID: 378013
• PubChem ID: 6453132
• Update Time: 2025-04-19

Benzenesulfonic acid,dimethyloctadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,dimethyloctadecyl-
• 2,3-dimethyl-6-octadecylbenzenesulfonic acid
• octadecylxylenesulphonic acid
• 1-(4-methylphenyl)nonadecane-1-sulfonic acid
• W-111102
• 55121-81-8
• Dimethyloctadecylbenzenesulphonic acid
• DTXSID70970483
• OCTADECYLXYLENESULFONIC ACID
• EINECS 259-489-6

• Inchi： 1S/C26H46O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(30(27,28)29)25-22-20-24(2)21-23-25/h20-23,26H,3-19H2,1-2H3,(H,27,28,29)
• InChI Key： GKAGWLBTBZPXEP-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC(C)=CC=1)CCCCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 438.31698
• Monoisotopic Mass: 438.316766
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 10.4

Experimental Properties

• Density: 1
• Refractive Index: 1.503
• PSA: 54.37